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Cat. No.: B1582805 Get Quote

1.0 Introduction

Metalworking fluids (MWFs) are critical in manufacturing for processes like cutting, grinding,

and forming.[1] Their primary functions include cooling the workpiece and tool, removing chips

and debris, preventing corrosion, and, most importantly, providing lubrication.[1][2] Effective

lubrication reduces friction at the tool-workpiece interface, which in turn minimizes heat

generation, extends the life of the cutting tool, improves the surface finish of the product, and

enhances overall productivity.[2][3] The selection and application of lubricants within an MWF

formulation are tailored to the specific metalworking operation, the material being worked, and

the desired performance characteristics.[4]

This document provides a detailed overview of the types of metalworking fluids, the classes of

lubricants used within them, their mechanisms of action, and standardized protocols for

evaluating their performance.

2.0 Classification of Metalworking Fluids

MWFs are broadly categorized based on their base fluid composition, primarily the ratio of oil to

water. There are four main types: straight oils, soluble oils, semi-synthetic fluids, and synthetic

fluids.[5][6]

Straight Oils (Neat Oils): These are composed of mineral, vegetable, or synthetic base oils

and are not diluted with water.[5][7] They offer the highest level of lubrication and are used

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1582805?utm_src=pdf-interest
https://www.lubesngreases.com/magazine/28_8/an-overview-of-metalworking-fluids/
https://www.lubesngreases.com/magazine/28_8/an-overview-of-metalworking-fluids/
https://santiemidwest.com/blog/different-applications-of-metalworking-fluids-and-coolants/
https://santiemidwest.com/blog/different-applications-of-metalworking-fluids-and-coolants/
https://www.unpchemicals.com/news/a-comprehensive-introduction-to-metal-working-fluid-additives.html
https://www.taylorfrancis.com/chapters/edit/10.1201/9781003363576-4/lubricant-performance-characteristics-metalworking-manufacturing-sanjay-kumar-chidambaram-vincent-martin-joseph-jencen-mathai-arivannoor
https://www.telko.com/en/blog/exploring-types-of-metalworking-fluids
https://na.ravagochemicals.com/metalworking-fluids-and-lubricants-101/
https://www.telko.com/en/blog/exploring-types-of-metalworking-fluids
https://www.nchasia.com/en-sg/the-different-types-of-metalworking-fluids-and-their-importance/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


for heavy-duty, low-speed operations where cooling is less critical.[8][9] They often contain

extreme pressure (EP) additives to enhance performance under severe conditions.[1][7]

Soluble Oils (Emulsifiable Oils): These are concentrates containing 40-85% mineral oil along

with emulsifiers and other additives.[6][7] They are diluted with water to form a milky

emulsion. Soluble oils provide a good balance of lubrication and cooling, making them

suitable for a wide range of cutting and grinding applications.[5][8]

Semi-Synthetic Fluids: These are a hybrid of soluble oils and synthetic fluids, containing a

smaller amount of mineral oil (5-30%) in the concentrate, which is then diluted with water.[1]

[7] They form a translucent emulsion and offer a combination of the lubricating properties of

oils and the superior cooling and cleanliness of synthetics.[8][10]

Synthetic Fluids: These fluids contain no petroleum-based oil and are formulated with water-

soluble organic and inorganic salts, polymers, and various performance additives.[7] When

diluted with water, they form a clear solution. Synthetic fluids provide the best cooling

performance and are ideal for high-speed grinding and machining operations where heat

removal is paramount.[7][8]
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Primary Categories

Key Components

Metalworking Fluids

Straight Oils
(Neat)

Soluble Oils
(Emulsion)

Semi-Synthetics
(Microemulsion)

Synthetic Fluids
(Solution)

Mineral/Vegetable Oil

100% Oil Base

Synthetic Esters, PAGs

100% Oil Base

Performance Additives
(Lubricants, EP, Corrosion Inhibitors)

100% Oil Base ~40-85% Oil Concentrate

Water

~40-85% Oil Concentrate

Emulsifiers

~40-85% Oil Concentrate~40-85% Oil Concentrate~5-30% Oil Concentrate ~5-30% Oil Concentrate~5-30% Oil Concentrate~5-30% Oil Concentrate 0% Mineral Oil 0% Mineral Oil0% Mineral Oil
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Lubrication Regimes (Stribeck Curve Concept)

Additive Action

Hydrodynamic Lubrication
(Full Fluid Film)

High Speed, Low Load

Mixed Lubrication
(Partial Film)

Intermediate Conditions

Boundary Lubrication
(Surface-to-Surface Contact)

Low Speed, High Load

Base Oil Viscosity

Dominant Factor

Boundary Lubricants
(Esters, Fatty Acids)

Forms Adsorbed Film

Reduces Friction

Extreme Pressure (EP) Additives
(S, P, Cl Compounds)

Forms Chemical Layer
(High Temp/Pressure)
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Phase 1: Formulation & Stability

Phase 2: Performance Testing

Phase 3: Analysis & Optimization

Formulate Lubricant
in MWF Base

Emulsion Stability Test
(ASTM D4627)

Tapping Torque Test
(ASTM D8288)

If Stable

Pin & Vee Block Test
(ASTM D3233)

Four-Ball Wear Test
(ASTM D4172)

Analyze Data
(Torque, Wear, Failure Load)

Compare to Benchmark
& Optimize Formulation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: Lubricants in Metalworking Fluids].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582805#application-as-a-lubricant-in-metalworking-
fluids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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